Cas no 883955-05-3 (2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product name: 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 883955-05-3
• MF: C₂₆H₁₉FN₂O₄
• MW: 442.438470125198
• CID: 5437724

2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4,5(3H)-dione, 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-
• 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C26H19FN2O4/c1-32-19-11-12-20-21(15-19)33-25-22(23(20)30)26(31)29(14-13-16-5-3-2-4-6-16)24(28-25)17-7-9-18(27)10-8-17/h2-12,15H,13-14H2,1H3
• InChI Key： HAZMJVOFKIQCIS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)N(CCC2=CC=CC=C2)C(=O)C2C(=O)C3=CC=C(OC)C=C3OC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

2-(4-Fluorophenyl)-8-Methoxy-3-(2-Phenylethyl)-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4,5-Dione: A Promising Compound in Medicinal Chemistry

2-(4-Fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 883955-05-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromeno[2,3-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The fluorophenyl and methoxy substituents in the molecular structure of this compound play crucial roles in modulating its biological activity. The presence of these functional groups can enhance the compound's lipophilicity and improve its cellular uptake and target binding affinity. Additionally, the phenylethyl group contributes to the overall stability and solubility of the molecule, making it a promising candidate for further pharmaceutical development.

Recent studies have highlighted the potential of 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antiproliferative activity against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In another study conducted by researchers at the University of California, the compound was found to have potent anti-inflammatory effects. It effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of this compound have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further preclinical and clinical evaluation. Moreover, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In addition to its potential as a standalone therapeutic agent, 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has shown promise as a scaffold for drug discovery. By modifying its structure through chemical synthesis or combinatorial chemistry techniques, researchers can generate a library of analogs with enhanced potency and selectivity. This approach has led to the identification of several derivatives with improved pharmacological profiles and reduced toxicity.

The ongoing research on this compound is not limited to its direct therapeutic applications. Scientists are also exploring its potential as a tool for understanding fundamental biological processes. For example, studies have demonstrated that 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione can serve as a probe to investigate the role of specific signaling pathways in disease progression. This knowledge can inform the development of more targeted and effective therapies.

In conclusion, 2-(4-fluorophenyl)-8-methoxy-3-(2-phenylethyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 883955-05-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further research and development. As more studies are conducted and new insights are gained, this compound is likely to play an increasingly important role in advancing our understanding of complex diseases and developing novel therapeutic strategies.